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Compound of Interest

Compound Name: Umbralisib hydrochloride

Cat. No.: B10800555

For Immediate Use by Laboratory Professionals

This document provides essential safety protocols and logistical procedures for the handling
and disposal of Umbralisib hydrochloride, a kinase inhibitor, in a research setting. Adherence
to these guidelines is critical to ensure the safety of laboratory personnel and to maintain
compliance with environmental regulations. While Umbralisib was withdrawn from the U.S.
market in June 2022 due to safety concerns, its use in research continues to necessitate
stringent safety measures.[1][2][3]

Personal Protective Equipment (PPE) and Hazard
Communication

Umbralisib hydrochloride is classified as harmful if swallowed, a skin irritant, a serious eye
irritant, and may cause respiratory irritation.[4] Therefore, robust personal protective equipment
is mandatory when handling this compound.

Table 1: Required Personal Protective Equipment for Handling Umbralisib Hydrochloride
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Body Part Required PPE Specifications

Nitrile or neoprene gloves are

recommended. Ensure gloves

Hands Chemical-resistant gloves )
are regularly inspected for
tears or punctures.
A fully buttoned laboratory coat
is required. Consider a

Body Protective clothing disposable gown for

procedures with a high risk of

contamination.

o Must be worn at all times in the
Safety glasses with side
Eyes ) laboratory where the
shields or goggles )
compound is handled.

Required when there is a risk
Face Face shield of splashes or aerosol

generation.

Use a respirator with an

appropriate particulate filter if
Respiratory NIOSH-approved respirator working outside of a certified

chemical fume hood or if

aerosolization is likely.

Experimental Protocols: Safe Handling and Disposal

Handling Procedures:

All manipulations involving solid or dissolved Umbralisib hydrochloride should be conducted
in a well-ventilated area, preferably within a certified chemical fume hood to avoid inhalation of
dust or aerosols.[4] Direct contact with the skin and eyes must be prevented through the
consistent use of the PPE outlined in Table 1.[4] Do not eat, drink, or smoke in areas where this
compound is handled.[4]

Step-by-Step Handling Protocol:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b10800555?utm_src=pdf-body
https://www.benchchem.com/pdf/Standard_Operating_Procedure_Safe_Disposal_of_ATM_Inhibitor_2.pdf
https://www.benchchem.com/pdf/Standard_Operating_Procedure_Safe_Disposal_of_ATM_Inhibitor_2.pdf
https://www.benchchem.com/pdf/Standard_Operating_Procedure_Safe_Disposal_of_ATM_Inhibitor_2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
workspace within the chemical fume hood by lining it with absorbent, disposable bench
paper.

o Weighing: If weighing the solid compound, do so within the fume hood. Use anti-static weigh
paper or a tared container to minimize the generation of airborne dust.

» Dissolving: When preparing solutions, add the solvent to the solid Umbralisib
hydrochloride slowly to prevent splashing. Cap containers securely.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[4] Decontaminate all surfaces and equipment that may have come into contact with
the compound.

Disposal Plan:

All waste materials contaminated with Umbralisib hydrochloride must be treated as
hazardous chemical waste.[5][6][7] Under no circumstances should this material be disposed of
in the regular trash or down the drain.[5]

Step-by-Step Disposal Protocol:

e Segregation: At the point of generation, segregate all Umbralisib hydrochloride waste from
other waste streams. This includes unused compound, contaminated labware (e.qg., pipette
tips, vials), and contaminated PPE.[5][7]

e Containment:

o Solid Waste: Collect in a designated, clearly labeled, and sealable hazardous waste
container.[5]

o Liquid Waste: Collect in a dedicated, leak-proof, and shatter-resistant container. Keep the
container closed when not in use.[5]

o Sharps: Dispose of any contaminated sharps in a designated sharps container for
hazardous waste.
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» Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"
and a list of the chemical contents, including "Umbralisib hydrochloride".[5]

o Storage: Store hazardous waste containers in a designated and secure satellite
accumulation area within the laboratory, away from incompatible materials.

» Decontamination of Empty Containers: Triple-rinse empty containers that held Umbralisib
hydrochloride with a suitable solvent.[7] Collect the rinsate as hazardous liquid waste.[7]

» Final Disposal: Arrange for the collection and disposal of all hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor.[6][7]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Umbralisib hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

